Cas no 485320-22-7 (Ethyl 7-chloro-7-octenoate)

• Product Name: Ethyl 7-chloro-7-octenoate
• CAS No: 485320-22-7
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• MDL: MFCD00671853
• CID: 931978
• PubChem ID: 24721704
• Update Time: 2025-05-25

Ethyl 7-chloro-7-octenoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-7-octenoate
• ethyl 7-chlorooct-7-enoate
• AKOS016016652
• DB-208943
• DTXSID80641091
• MFCD00671853
• 485320-22-7
• ETHYL7-CHLORO-7-OCTENOATE

• MDL： MFCD00671853
• Inchi： 1S/C10H17ClO2/c1-3-13-10(12)8-6-4-5-7-9(2)11/h2-8H2,1H3
• InChI Key： BLRZSMVKWXYJEX-UHFFFAOYSA-N
• SMILES： ClC(=C)CCCCCC(=O)OCC

Computed Properties

• Exact Mass: 204.09200
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 249°C at 760 mmHg
• Flash Point: 106.6°C
• Refractive Index: 1.449
• PSA: 26.30000
• LogP: 3.25250

Additional information on Ethyl 7-chloro-7-octenoate

Ethyl 7-chloro-7-octenoate: A Comprehensive Overview

Ethyl 7-chloro-7-octenoate, with the CAS number 485320-22-7, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a chlorinated octenoate ester. The Ethyl 7-chloro-7-octenoate molecule is notable for its potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in biosynthesis pathways and its potential as a precursor for more complex molecules.

The structure of Ethyl 7-chloro-7-octenoate consists of an ethyl ester group attached to a chlorinated octenoic acid. The presence of the chlorine atom at the seventh position introduces unique electronic and steric properties to the molecule. This makes it a valuable substrate for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of bioactive compounds.

One of the most recent advancements in understanding Ethyl 7-chloro-7-octenoate involves its role in enzymatic reactions. Studies have shown that this compound can serve as a substrate for specific esterases, which are enzymes that catalyze the hydrolysis of esters. This property has implications for biocatalysis and green chemistry, where enzymes are increasingly used to facilitate chemical transformations under mild conditions.

Moreover, Ethyl 7-chloro-7-octenoate has been investigated for its potential in the development of new agrochemicals. Its ability to act as a precursor for more complex molecules with herbicidal or pesticidal activities has been explored in recent research. These findings underscore its importance as a building block in the design of novel agricultural chemicals.

In the pharmaceutical sector, Ethyl 7-chloro-7-octenoate has been studied for its potential as a drug delivery agent. Its ester functionality makes it a candidate for targeted drug delivery systems, where controlled release mechanisms are critical. Recent studies have focused on modifying its structure to enhance its compatibility with biological systems and improve drug efficacy.

The synthesis of Ethyl 7-chloro-7-octenoate has also been optimized in recent years. Researchers have developed efficient routes to prepare this compound, often utilizing catalytic methods that minimize environmental impact. These advancements have made it more accessible for large-scale production and industrial applications.

From an analytical standpoint, Ethyl 7-chloro-7-octenoate has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under various conditions.

In conclusion, Ethyl 7-chloro-7-octenoate (CAS No: 485320-22-7) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it a valuable tool in organic synthesis and biochemistry. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.